Cas no 90157-48-5 (3-Hexenedioic acid, bis(1-methylethyl) ester, (E)-)

• Product Name: 3-Hexenedioic acid, bis(1-methylethyl) ester, (E)-
• CAS No: 90157-48-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 793016
• PubChem ID: 71430002
• Update Time: 2025-04-19

3-Hexenedioic acid, bis(1-methylethyl) ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenedioic acid, bis(1-methylethyl) ester, (E)-
• dipropan-2-yl hex-3-enedioate
• 90157-48-5
• DTXSID70848658

• Inchi： 1S/C12H20O4/c1-9(2)15-11(13)7-5-6-8-12(14)16-10(3)4/h5-6,9-10H,7-8H2,1-4H3
• InChI Key： CFOBFZPRLQAIFW-UHFFFAOYSA-N
• SMILES： O(C(CC=CCC(=O)OC(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų